Cas no 648449-67-6 (3-amino-1,2-benzoxazole-5-carbaldehyde)
648449-67-6 structure
Product Name:3-amino-1,2-benzoxazole-5-carbaldehyde
CAS No:648449-67-6
MF:C8H6N2O2
MW:162.145441532135
CID:414123
PubChem ID:57358416
Update Time:2025-04-19
3-amino-1,2-benzoxazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-5-carboxaldehyde, 3-amino-
- 1,2-Benzisoxazole-5-carboxaldehyde,3-amino-(9CI)
- 3-amino-1,2-benzoxazole-5-carbaldehyde
- 648449-67-6
- 3-Amino-benzo[d]isoxazole-5-carbaldehyde
- DTXSID80724111
- EN300-119783
- SCHEMBL2884511
- AKOS022714628
- FT-0751640
- amino-1,2-benzoxazole-5-carbaldehyde
- UQYYIXGRQZJGBS-UHFFFAOYSA-N
- CS-0224505
- AMY30750
- Z1262684395
- 3-aminobenzo[d]isoxazole-5-carbaldehyde
-
- Inchi: 1S/C8H6N2O2/c9-8-6-3-5(4-11)1-2-7(6)12-10-8/h1-4H,(H2,9,10)
- InChI Key: UQYYIXGRQZJGBS-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C=O)=CC=2C(N)=N1
Computed Properties
- Exact Mass: 162.042927438g/mol
- Monoisotopic Mass: 162.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 69.1Ų
3-amino-1,2-benzoxazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523428-1g |
3-Aminobenzo[d]isoxazole-5-carbaldehyde |
648449-67-6 | 97% | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-119783-0.05g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 0.05g |
$319.0 | 2023-05-06 | |
| Enamine | EN300-119783-0.1g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 0.1g |
$476.0 | 2023-05-06 | |
| Enamine | EN300-119783-0.25g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 0.25g |
$679.0 | 2023-05-06 | |
| Enamine | EN300-119783-0.5g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 0.5g |
$1069.0 | 2023-05-06 | |
| Enamine | EN300-119783-1.0g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 1g |
$1371.0 | 2023-05-06 | |
| Enamine | EN300-119783-2.5g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 2.5g |
$2688.0 | 2023-05-06 | |
| Enamine | EN300-119783-5.0g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 5g |
$3977.0 | 2023-05-06 | |
| Enamine | EN300-119783-10.0g |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95% | 10g |
$5897.0 | 2023-05-06 | |
| Enamine | EN300-119783-50mg |
3-amino-1,2-benzoxazole-5-carbaldehyde |
648449-67-6 | 95.0% | 50mg |
$319.0 | 2023-10-03 |
3-amino-1,2-benzoxazole-5-carbaldehyde Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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